4-benzoyl-2-(2-phenylethyl)morpholine

• IUPAC Name: phenyl-[2-(2-phenylethyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C19H21NO2/c21-19(17-9-5-2-6-10-17)20-13-14-22-18(15-20)12-11-16-7-3-1-4-8-16/h1-10,18H,11-15H2
• InChI Key: AQXDQOCLBNUSBE-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=CC=CC=C2)CCC3=CC=CC=C3
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

4-Benzoyl-2-(2-phenylethyl)morpholine is a morpholine derivative characterized by a benzoyl (C₆H₅CO-) group at the 4-position and a 2-phenylethyl (C₆H₅CH₂CH₂-) substituent at the 2-position of the morpholine ring. Morpholine derivatives are widely studied for their structural versatility, which allows tuning of electronic, steric, and pharmacokinetic properties.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name	Substituents	Key Structural Features	Biological Activity/Applications
4-Benzoyl-2-(2-phenylethyl)morpholine	4-Benzoyl, 2-phenylethyl	Electron-withdrawing benzoyl; lipophilic phenylethyl	Potential CNS activity (hypothesized)
4-Benzyl-2-(4-bromophenyl)morpholine	4-Benzyl, 4-bromophenyl	Electron-donating benzyl; halogenated aryl	Antibacterial (Gram-positive bacteria)
(2S)-2-(3-Fluorophenyl)-4-(2-phenylethyl)morpholine	3-Fluorophenyl, 2-phenylethyl	Fluorine-enhanced stability; phenylethyl	Improved membrane penetration
4-(2-Chloro-4-fluorobenzyl)morpholine	2-Chloro-4-fluorobenzyl	Halogenated benzyl (Cl, F)	Enhanced antimicrobial efficacy
4-(2-Phenoxyethyl)-2-(thiomorpholine-4-carbonyl)morpholine	Phenoxyethyl, thiomorpholine	Ether linkage; sulfur-containing ring	Altered redox properties

Key Observations:

• Lipophilicity : The phenylethyl chain increases lipophilicity, similar to compounds like (2S)-2-(3-fluorophenyl)-4-(2-phenylethyl)morpholine, which may enhance blood-brain barrier penetration for CNS-targeted applications .
• Halogen Influence : Bromine or fluorine substituents (e.g., in 4-benzyl-2-(4-bromophenyl)morpholine) improve antibacterial activity by enhancing electrophilicity and target binding .

Research Findings:

• Antimicrobial Activity : Halogenated morpholine derivatives (e.g., bromine, chlorine) demonstrate superior antibacterial efficacy due to increased electrophilicity and membrane disruption .
• Fluorine Substitution : Fluorine in the 3-fluorophenyl analog enhances metabolic stability and bioavailability, a property likely shared with fluorine-containing morpholine derivatives .
• Steric and Electronic Trade-offs : The benzoyl group in the target compound may reduce binding affinity to certain enzymes compared to smaller substituents (e.g., methoxymethyl in 4-benzyl-2-(methoxymethyl)morpholine) due to steric bulk .